Cas no 1023301-88-3 (Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride)
Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride is a spirocyclic amine derivative with a protected tertiary amine functionality, making it a valuable intermediate in organic synthesis and medicinal chemistry. Its rigid spirocyclic structure enhances stereochemical control, which is advantageous in the development of pharmacologically active compounds. The Boc (tert-butoxycarbonyl) protecting group allows selective deprotection under mild acidic conditions, facilitating further functionalization. The hydrochloride salt form improves solubility and handling stability. This compound is particularly useful in the synthesis of complex heterocycles and as a building block for drug discovery, especially in targeting central nervous system (CNS) and receptor-modulating therapeutics. Its well-defined reactivity profile ensures reproducibility in multi-step synthetic routes.
1023301-88-3 structure
Product Name:Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride
CAS No:1023301-88-3
MF:C14H27ClN2O2
MW:290.829383134842
MDL:MFCD13185055
CID:831087
Update Time:2025-06-08
Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Boc-2,9-Diazaspiro[5.5]undecane hydrochloride
- 2,9-Diazaspiro[5.5]undecane-2-carboxylic acid, 1,1-dimethylethyl ester, hydrochloride
- 2,9-Diazaspiro[5.5]undecane-9-carboxylic acid tert-butyl ester HCL
- 2-Pyrimidinamine, 4-(2-phenylethenyl)-, (E)- (9CI)
- 4-Hydroxy-1H-1,2-benzisothiazole-1,1,3(2H)-trione
- TERT-BUTYL 2,9-DIAZASPIRO[5.5]UNDECANE-2-CARBOXYLATE HYDROCHLORIDE
- 2,9-Diazaspiro[5.5]undecane-2-carboxylic acid, 1,1-dimethylethyl ester, hydrochloride (1:1)
- CRHPGRDEEKJUJD-UHFFFAOYSA-N
- MB13358
- OR315436
- 2-Boc-2,9-diazaspiro[5.5]undecane HCl
- ST2413864
- AX8163622
- X8608
- 2-N-Boc-2,9-diazaspiro[5.5]undecane hydrochloride
- tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate;hydrochloride
- tert-Butyl 2,9-diazasp
- Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride
-
- MDL: MFCD13185055
- Inchi: 1S/C14H26N2O2.ClH/c1-13(2,3)18-12(17)16-10-4-5-14(11-16)6-8-15-9-7-14;/h15H,4-11H2,1-3H3;1H
- InChI Key: CRHPGRDEEKJUJD-UHFFFAOYSA-N
- SMILES: Cl.O(C(C)(C)C)C(N1CCCC2(CCNCC2)C1)=O
Computed Properties
- Exact Mass: 290.17600
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 303
- Topological Polar Surface Area: 41.6
Experimental Properties
- PSA: 41.57000
- LogP: 3.45580
Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QE329-100mg |
Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride |
1023301-88-3 | 97% | 100mg |
1147CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QE329-250mg |
Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride |
1023301-88-3 | 97% | 250mg |
2755CNY | 2021-05-07 | |
| Alichem | A289000437-1g |
tert-Butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride |
1023301-88-3 | 97% | 1g |
$545.00 | 2023-09-04 | |
| abcr | AB463707-250 mg |
2-Boc-2,9-diazaspiro[5.5]undecane HCl; . |
1023301-88-3 | 250mg |
€238.30 | 2023-04-21 | ||
| abcr | AB463707-1 g |
2-Boc-2,9-diazaspiro[5.5]undecane HCl; . |
1023301-88-3 | 1g |
€533.40 | 2023-04-21 | ||
| Apollo Scientific | OR315436-1g |
2,9-Diazaspiro[5.5]undecane-2-carboxylic acid, 1,1-dimethylethyl ester, hydrochloride |
1023301-88-3 | 97% | 1g |
£303.00 | 2023-09-02 | |
| Chemenu | CM139376-250mg |
tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride |
1023301-88-3 | 97% | 250mg |
$129 | 2023-02-19 | |
| Chemenu | CM139376-1g |
tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride |
1023301-88-3 | 97% | 1g |
$344 | 2023-02-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T30770-250mg |
tert-Butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride |
1023301-88-3 | 97% | 250mg |
¥748.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T30770-1g |
tert-Butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride |
1023301-88-3 | 97% | 1g |
¥1532.0 | 2024-07-18 |
Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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